1. Home
  2. Product
  3. 2-[(4S)-4-propan-2-yl-4,5-dihydro-1,3-oxazol-2-yl]propan-2-ol
2-[(4S)-4-propan-2-yl-4,5-dihydro-1,3-oxazol-2-yl]propan-2-ol 2-[(4S)-4-propan-2-yl-4,5-dihydro-1,3-oxazol-2-yl]propan-2-ol
Brand Name: Vulcanchem
CAS No.: 155631-48-4
VCID: VC21148686
InChI: InChI=1S/C9H17NO2/c1-6(2)7-5-12-8(10-7)9(3,4)11/h6-7,11H,5H2,1-4H3/t7-/m1/s1
SMILES: CC(C)C1COC(=N1)C(C)(C)O
Molecular Formula: C9H17NO2
Molecular Weight: 171.24 g/mol

2-[(4S)-4-propan-2-yl-4,5-dihydro-1,3-oxazol-2-yl]propan-2-ol

CAS No.: 155631-48-4

Cat. No.: VC21148686

Molecular Formula: C9H17NO2

Molecular Weight: 171.24 g/mol

* For research use only. Not for human or veterinary use.

2-[(4S)-4-propan-2-yl-4,5-dihydro-1,3-oxazol-2-yl]propan-2-ol - 155631-48-4

Specification

CAS No. 155631-48-4
Molecular Formula C9H17NO2
Molecular Weight 171.24 g/mol
IUPAC Name 2-[(4S)-4-propan-2-yl-4,5-dihydro-1,3-oxazol-2-yl]propan-2-ol
Standard InChI InChI=1S/C9H17NO2/c1-6(2)7-5-12-8(10-7)9(3,4)11/h6-7,11H,5H2,1-4H3/t7-/m1/s1
Standard InChI Key MSUGQGACPOZSJS-SSDOTTSWSA-N
Isomeric SMILES CC(C)[C@H]1COC(=N1)C(C)(C)O
SMILES CC(C)C1COC(=N1)C(C)(C)O
Canonical SMILES CC(C)C1COC(=N1)C(C)(C)O

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19